(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-ethoxyphenyl)methanone

• IUPAC Name: (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(2-ethoxyphenyl)methanone
• InChI: InChI=1S/C19H20N2O2S/c1-2-23-17-11-7-6-10-16(17)18(22)21-13-12-20-19(21)24-14-15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3
• InChI Key: SBNNDTGGXMKXTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCN=C2SCC3=CC=CC=C3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 851863-78-0

Description

(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-ethoxyphenyl)methanone is a useful research compound. Its molecular formula is C19H20N2O2S and its molecular weight is 340.44. The purity is usually 95%.
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Scientific Research Applications

Optical and Electrical Properties

• A series of benzimidazole monomers, including compounds structurally related to the queried chemical, were synthesized and their optical, electrical, electrochemical, and thermal properties were investigated. The study found that the conductivity of the oligomers increases with iodine vapor contact time, and the oligomers demonstrated good thermal stability and rectifying nature in certain conditions (Anand & Muthusamy, 2018).

Antioxidant and Antimicrobial Activities

• Research on compounds structurally similar to (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-ethoxyphenyl)methanone revealed that certain derivatives possess significant antioxidant and antimicrobial activities, indicating potential applications in these fields. Notably, a study reported high correlation in quantitative structure–activity relationships and molecular docking results, underscoring the predictive power of these methods for understanding the activities of such compounds (Bassyouni et al., 2012).

Synthesis and Characterization of Derivatives

• A variety of research has been conducted on synthesizing and characterizing derivatives structurally related to the queried compound. These studies focus on the synthesis processes, structure elucidation, and potential applications of these derivatives in various fields, such as materials science and catalysis (e.g., Mabkhot et al., 2010; Wang et al., 2017).

Catalytic and Material Applications

• Research involving compounds with structural similarities to the queried chemical includes the study of their catalytic behaviors and material properties. For instance, studies have explored the encapsulation of certain complexes in zeolite materials for catalytic applications, highlighting the versatility and potential of these compounds in various industrial and scientific processes (Ghorbanloo & Alamooti, 2017).